Cas no 93174-88-0 (Dihexyl [(naphthalen-1-yl)methyl]phosphonate)

• Product Name: Dihexyl [(naphthalen-1-yl)methyl]phosphonate
• CAS No: 93174-88-0
• MF: C₂₃H₃₅O₃P
• MW: 390.495968103409
• CID: 735730
• Update Time: 2023-08-03

Dihexyl [(naphthalen-1-yl)methyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-naphthalenylmethyl)-, dihexyl ester
• 1-(dihexoxyphosphorylmethyl)naphthalene
• Dihexyl [(naphthalen-1-yl)methyl]phosphonate

• Inchi： 1S/C23H35O3P/c1-3-5-7-11-18-25-27(24,26-19-12-8-6-4-2)20-22-16-13-15-21-14-9-10-17-23(21)22/h9-10,13-17H,3-8,11-12,18-20H2,1-2H3
• InChI Key： AONAJBLMHWKOJU-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C2C=CC=CC=12)(=O)(OCCCCCC)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 408
• Topological Polar Surface Area: 35.5